[3,4-diacetyloxy-5-(6-amino-2-oxo-1H-purin-9-yl)oxolan-2-yl]methyl acetate

Specification

• Molecular Formula: C16H19N5O8
• Molecular Weight: 409.35 g/mol
• IUPAC Name: [3,4-diacetyloxy-5-(6-amino-2-oxo-1H-purin-9-yl)oxolan-2-yl]methyl acetate
• Standard InChI: InChI=1S/C16H19N5O8/c1-6(22)26-4-9-11(27-7(2)23)12(28-8(3)24)15(29-9)21-5-18-10-13(17)19-16(25)20-14(10)21/h5,9,11-12,15H,4H2,1-3H3,(H3,17,19,20,25)
• Standard InChI Key: QHMGQUDDESFBBM-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OCC1C(C(C(O1)N2C=NC3=C(NC(=O)N=C32)N)OC(=O)C)OC(=O)C

Introduction

Synthesis Methods

The synthesis of purine derivatives often involves multi-step organic reactions. Common methods include:

• Nucleoside Synthesis: This involves forming the glycosidic bond between the purine base and the sugar moiety.

• Acetylation: Introduction of acetoxy groups to protect hydroxyls during synthesis.

• Deprotection: Removal of protecting groups to reveal the final compound.

Step	Reaction Type	Purpose
1. Glycosylation	Nucleophilic substitution	Form glycosidic bond
2. Acetylation	Esterification	Protect hydroxyls
3. Deprotection	Hydrolysis	Reveal final compound

Biological Activity

Purine derivatives are known for their potential biological activities, including antiviral and anticancer properties. These activities often depend on the specific modifications made to the purine ring and the sugar moiety.

Biological Activity	Mechanism	Examples
Antiviral	Inhibition of viral replication	Nucleoside analogs
Anticancer	Interference with DNA synthesis	Purine analogs in chemotherapy

Research Findings

While specific research findings for [3,4-diacetyloxy-5-(6-amino-2-oxo-1H-purin-9-yl)oxolan-2-yl]methyl acetate are not available, studies on similar purine derivatives have shown promising results in both antiviral and anticancer applications. For instance, compounds like [3,4-diacetyloxy-5-(2-chloro-6-oxo-1H-purin-9-yl)oxolan-2-yl]methyl acetate have been explored for their potential in drug development due to their unique chemical properties.

Note:

Due to the lack of specific information on [3,4-diacetyloxy-5-(6-amino-2-oxo-1H-purin-9-yl)oxolan-2-yl]methyl acetate, this article provides a general overview of purine derivatives and their synthesis and applications.